Cas no 1076198-42-9 ((4-Methoxycarbonylbenzoyl)trifluoroacetone)

(4-Methoxycarbonylbenzoyl)trifluoroacetone structure
1076198-42-9 structure
Product Name:(4-Methoxycarbonylbenzoyl)trifluoroacetone
CAS No:1076198-42-9
MF:C12H9F3O4
MW:274.192674398422
CID:1060783
PubChem ID:46782149
Update Time:2025-04-20

(4-Methoxycarbonylbenzoyl)trifluoroacetone Chemical and Physical Properties

Names and Identifiers

    • (4-Methoxycarbonylbenzoyl)trifluoroacetone
    • Methyl 4-(4,4,4-trifluoro-3-oxobutanoyl)benzoate
    • 1-(4-Methoxycarbonylphenyl)-4,4,4-trifluoro-1,3-butanedione
    • 4-(4,4,4,-Trifluoro-1,3-dioxobutyl)benzoic Acid Methyl Ester
    • AG-A-05177
    • CTK6I9849
    • FT-0671183
    • 1076198-42-9
    • DTXSID50676012
    • DB-299795
    • SCHEMBL22805972
    • Inchi: 1S/C12H9F3O4/c1-19-11(18)8-4-2-7(3-5-8)9(16)6-10(17)12(13,14)15/h2-5H,6H2,1H3
    • InChI Key: USXKGQWTENBINT-UHFFFAOYSA-N
    • SMILES: FC(C(CC(C1C=CC(C(=O)OC)=CC=1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 274.04500
  • Monoisotopic Mass: 274.04529325g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44000
  • LogP: 2.17740

(4-Methoxycarbonylbenzoyl)trifluoroacetone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M261280-25mg
(4-Methoxycarbonylbenzoyl)trifluoroacetone
1076198-42-9
25mg
$144.00 2023-05-18
TRC
M261280-50mg
(4-Methoxycarbonylbenzoyl)trifluoroacetone
1076198-42-9
50mg
$178.00 2023-05-18
TRC
M261280-100mg
(4-Methoxycarbonylbenzoyl)trifluoroacetone
1076198-42-9
100mg
$339.00 2023-05-18
TRC
M261280-250mg
(4-Methoxycarbonylbenzoyl)trifluoroacetone
1076198-42-9
250mg
$793.00 2023-05-18
TRC
M261280-500mg
(4-Methoxycarbonylbenzoyl)trifluoroacetone
1076198-42-9
500mg
$1418.00 2023-05-18
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